Cas no 97399-70-7 (Nortanshinone)

• Product name: Nortanshinone
• CAS No: 97399-70-7
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 1988394
• PubChem ID: 10062187

Nortanshinone Chemical and Physical Properties

Names and Identifiers

• 8,9-Dihydro-1-methylphenanthro[1,2-b]furan-6,10,11(7H)-trione
• Nortanshinone
• 1-Methyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-6,10,11-trione
• 8,9-Dihydro-1-methylphenanthro[1,2-b]furan-6,10,11(7H)-trione (ACI)
• 1-Methyl-8,9-dihydrophenanthro[1,2-b]furan-6,10,11(7H)-trione
• 97399-70-7
• AKOS037515047
• SCHEMBL16152317
• MS-23972
• 1-methyl-8,9-dihydro-7h-naphtho[5,6-g]benzofuran-6,10,11-trione
• HY-N6914
• CS-0100566
• G14110
• DA-66187

• Inchi： 1S/C17H12O4/c1-8-7-21-17-11-6-5-9-10(3-2-4-12(9)18)14(11)16(20)15(19)13(8)17/h5-7H,2-4H2,1H3
• InChI Key： YUFZXVOYNSJPSJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(OC=C2C)C2C=CC3=C(C=2C1=O)CCCC3=O

Computed Properties

• Exact Mass: 280.073559g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 280.073559g/mol
• Monoisotopic Mass: 280.073559g/mol
• Topological Polar Surface Area: 64.4Ų
• Heavy Atom Count: 21
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 280.27

Experimental Properties

• Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 232-233 ºC (acetone )
• Solubility: Almost insoluble (0.064 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives